1-Stearoyl-2-oleoyl-3-bromopropanediol

• Molecular Formula: C39H73BrO4
• Molecular Weight: 685.9 g/mol
• InChI: InChI=1S/C39H73BrO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,37H,3-17,19,21-36H2,1-2H3/b20-18-
• InChIKey: FXHBWIWIGIGXOK-ZZEZOPTASA-N

1-Stearoyl-2-oleoyl-3-bromopropanediol Identity

1-Stearoyl-2-oleoyl-3-bromopropanediol (CAS 30334-64-6) is a synthetic brominated diacylglycerol derivative with the molecular formula C39H73BrO4 and a molar mass of 685.90 g/mol . The compound features a stereochemically defined mixed-acyl architecture with a saturated stearoyl (C18:0) chain at the sn-1 position, an unsaturated oleoyl (C18:1) chain at the sn-2 position, and a bromine atom replacing the hydroxyl group at the sn-3 position .

Stereochemistry Defined sn-1 stearoyl (C18:0), sn-2 oleoyl (C18:1) mixed-acyl architecture

Reactive Group sn-3 bromine enables nucleophilic substitution for phospholipid analog synthesis

Analytical Signature Characteristic bromine isotopic pattern (⁷⁹Br:⁸¹Br ≈ 1:1) for MS identification

1-Stearoyl-2-oleoyl-3-bromopropanediol Irreplaceability

Substitution of 1-Stearoyl-2-oleoyl-3-bromopropanediol with other diacylglycerol (DAG) analogs is not scientifically valid due to the compound's distinct molecular identity: the combination of a saturated stearoyl (C18:0) chain at sn-1, an unsaturated oleoyl (C18:1) chain at sn-2, and a reactive bromine atom at sn-3 . This specific architecture differs fundamentally from alternatives such as 1,2-dioleoyl-3-bromopropanediol (both chains unsaturated) , 1,2-dipalmitoyl-3-bromopropanediol (both chains saturated, C16:0) , or the parent 1-stearoyl-2-oleoyl-sn-glycerol (hydroxyl at sn-3) . The sn-3 bromine confers distinct reactivity and physicochemical properties that are absent in non-halogenated DAGs, while the mixed acyl composition influences membrane partitioning behavior relative to symmetric analogs .

Acyl Chain Composition

Dioleoyl analogs (both chains unsaturated) may shift membrane partitioning behavior relative to mixed saturated/unsaturated architecture.

Chain Length Variation

Dipalmitoyl analogs (C16:0) exhibit different hydrophobicity and chromatographic retention, limiting direct analytical interchangeability.

Absence of sn-3 Bromine

Parent DAG with sn-3 hydroxyl lacks the reactive handle and isotopic signature required for MS-based tracking or synthetic derivatization.

1-Stearoyl-2-oleoyl-3-bromopropanediol Differentiation Evidence

Molecular Weight vs. Dipalmitoyl Analog

1-Stearoyl-2-oleoyl-3-bromopropanediol exhibits a molecular weight of 685.90 g/mol (C39H73BrO4) , which is 54.09 g/mol higher than the dipalmitoyl analog 1,2-dipalmitoyl-3-bromopropanediol (631.81 g/mol, C35H67BrO4) . This difference arises from the extended stearoyl (C18:0) and oleoyl (C18:1) chains versus the shorter palmitoyl (C16:0) chains.

MW vs. Dipalmitoyl Analog

Data to verify

685.90 g/mol

vs. 631.81 g/mol (dipalmitoyl)

Δ +54.09 g/mol

Distinct chromatographic retention and MS detection parameters required

Based on calculated molecular formulas; experimental confirmation advised

Evidence Dimension	Molecular Weight
Target Compound Data	685.90 g/mol
Comparator Or Baseline	1,2-Dipalmitoyl-3-bromopropanediol: 631.81 g/mol
Quantified Difference	54.09 g/mol higher
Conditions	Calculated from molecular formulas C39H73BrO4 vs. C35H67BrO4

Why This Matters

The molecular weight difference directly affects chromatographic retention times and mass spectrometric detection, requiring distinct analytical reference standards for accurate quantification in complex lipid mixtures.

Molecular Weight vs. Dioleoyl Analog

1-Stearoyl-2-oleoyl-3-bromopropanediol (685.90 g/mol, C39H73BrO4) exhibits a molecular weight 2.02 g/mol higher than 1,2-dioleoyl-3-bromopropanediol (683.88 g/mol, C39H71BrO4) . This small but analytically significant difference reflects the replacement of one unsaturated oleoyl (C18:1) chain with a saturated stearoyl (C18:0) chain at the sn-1 position.

MW vs. Dioleoyl Analog

Data to verify

685.90 g/mol

vs. 683.88 g/mol (dioleoyl)

Δ +2.02 g/mol

High-resolution MS required to resolve the 2 Da mass difference

Co-elution risk and HRMS platform capability should be evaluated

Evidence Dimension	Molecular Weight
Target Compound Data	685.90 g/mol
Comparator Or Baseline	1,2-Dioleoyl-3-bromopropanediol: 683.88 g/mol
Quantified Difference	2.02 g/mol higher
Conditions	Calculated from molecular formulas C39H73BrO4 vs. C39H71BrO4

Why This Matters

The 2 Da mass difference is within the resolving power of high-resolution mass spectrometry and must be accounted for when identifying or quantifying this compound in the presence of the dioleoyl analog.

Molecular Weight vs. Parent DAG

1-Stearoyl-2-oleoyl-3-bromopropanediol (685.90 g/mol) exhibits a molecular weight increase of approximately 64 g/mol relative to its parent non-halogenated compound 1-stearoyl-2-oleoyl-sn-glycerol (approximately 622 g/mol, C39H74O5) , consistent with the substitution of a hydroxyl group (17 g/mol) with a bromine atom (80 g/mol) at the sn-3 position.

MW vs. Parent DAG

Data to verify

685.90 g/mol

vs. ~622 g/mol (parent DAG)

Δ ~64 g/mol

Bromine isotopic signature enables unambiguous MS identification

Isotopic pattern provides unique fingerprint; enzyme interaction not characterized

Evidence Dimension	Molecular Weight
Target Compound Data	685.90 g/mol
Comparator Or Baseline	1-Stearoyl-2-oleoyl-sn-glycerol: ~622 g/mol
Quantified Difference	~64 g/mol higher
Conditions	Calculated from molecular formulas C39H73BrO4 vs. C39H74O5

Why This Matters

The presence of bromine introduces a characteristic isotopic signature (approximately 1:1 ⁷⁹Br:⁸¹Br ratio) that enables unambiguous identification and quantification via mass spectrometry, a feature absent in the parent non-halogenated DAG.

1-Stearoyl-2-oleoyl-3-bromopropanediol Applications

LC-MS Lipidomics Reference Standard

The compound's well-defined molecular weight of 685.90 g/mol and characteristic bromine isotopic signature enable its use as an internal standard or calibration reference for quantitative lipidomics workflows employing liquid chromatography-mass spectrometry (LC-MS). Its distinct retention time and mass relative to other bromopropanediol analogs support accurate peak assignment in complex biological extracts.

Phospholipid Analog Synthesis Intermediate

As a brominated DAG derivative with a stereochemically defined mixed-acyl composition (sn-1 stearoyl, sn-2 oleoyl), this compound serves as a building block for synthesizing phosphatidylcholine, phosphatidylethanolamine, or other phospholipid analogs via nucleophilic substitution at the sn-3 bromine. The specific acyl chain composition determines the resulting phospholipid's membrane biophysical properties.

DAG Metabolic Pathway Probe

The bromine atom at the sn-3 position introduces a stable, non-hydrolyzable modification that distinguishes this compound from endogenous DAGs. This feature may enable tracking of DAG metabolic fate or enzyme-substrate interactions in in vitro assays, though direct comparative enzymatic activity data against the parent DAG are currently unavailable in the public literature.

Application

Selection Property

Validation Focus

LC-MS Lipidomics Reference Standard

Defined molecular weight and bromine isotopic pattern

Retention time and mass accuracy verification

Phospholipid Analog Synthesis Intermediate

Reactive sn-3 bromine for nucleophilic substitution

Synthetic yield and phospholipid product characterization

DAG Metabolic Pathway Probe

Stable, non-hydrolyzable sn-3 modification

Enzyme-substrate interaction assays vs. parent DAG